2-(2-chlorophenyl)-1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C14H15ClN4O3S/c1-18-9-16-17-14(18)23(21,22)11-7-19(8-11)13(20)6-10-4-2-3-5-12(10)15/h2-5,9,11H,6-8H2,1H3
• InChI Key: FNJIDPNABYSGBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C14H15ClN4O3S
• Molecular Weight: 354.8 g/mol

Description

2-(2-chlorophenyl)-1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H15ClN4O3S and its molecular weight is 354.81. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

Compounds similar to 2-(2-chlorophenyl)-1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)ethanone have demonstrated potential anti-inflammatory effects. A study by Karande and Rathi (2017) synthesized derivatives of this compound and evaluated their anti-inflammatory activity using the carrageenan-induced paw edema test on rats. The results indicated significant anti-inflammatory activity, comparable to the standard drug indomethacin, but with reduced risk of gastric irritation due to the absence of a carboxyl group in its structure (Karande & Rathi, 2017).

Antimicrobial Activity

Derivatives of this compound have been synthesized and tested for their antibacterial and antifungal activities. Shah et al. (2014) reported on the synthesis of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives and their successful testing against various bacterial and fungal strains (Shah et al., 2014).

Synthesis and Characterization

Li De-liang (2010) conducted a study focusing on the synthesis of 4'-chloro-2-(1H-1,2,4-triazol-1-yl)acetophenone, a compound closely related to this compound. This study provided insights into the synthesis methods and characterization of such compounds, which is crucial for their application in scientific research (Li De-liang, 2010).

Enzyme Inhibition

In the study of enzyme inhibition, compounds derived from this compound have been evaluated for their potential. Bekircan et al. (2015) synthesized novel heterocyclic compounds from a similar starting compound and investigated their lipase and α-glucosidase inhibition capabilities. The results indicated significant inhibition, suggesting potential applications in enzyme-related research and therapy (Bekircan et al., 2015).